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Compound of Interest

Compound Name: 7-Methyloct-3-yne-1,5-diol

Cat. No.: B15423263 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of Thermochemical Data for 7-Methyloct-3-yne-1,5-diol

This technical guide addresses the request for in-depth thermochemical data, experimental

protocols, and related signaling pathways for the compound 7-Methyloct-3-yne-1,5-diol.
Despite a thorough search of available scientific literature and chemical databases, specific

experimental thermochemical data such as enthalpy of formation, entropy, and heat capacity

for 7-Methyloct-3-yne-1,5-diol are not publicly available at this time. The PubChem database

entry for this molecule primarily lists basic physical and chemical properties, such as molecular

weight and computed descriptors.[1]

This document outlines the general methodologies used for determining such data and

provides a framework for the type of information that would be included had the data been

available.

Quantitative Thermochemical Data
No experimental values for the enthalpy of formation, standard entropy, or heat capacity for 7-
Methyloct-3-yne-1,5-diol have been found in the reviewed literature. For novel compounds or

those not extensively studied, these values often must be determined experimentally or

estimated through computational methods.

Table 1: Thermochemical Data for 7-Methyloct-3-yne-1,5-diol
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Property Symbol Value Units Method

Standard Molar

Enthalpy of

Formation

ΔfH°
Data Not

Available
kJ/mol -

Standard Molar

Entropy
S°

Data Not

Available
J/(mol·K) -

Molar Heat

Capacity (at

constant

pressure)

Cp
Data Not

Available
J/(mol·K) -

Experimental Protocols for Thermochemical Data
Determination
The determination of thermochemical data is achieved through precise calorimetric techniques.

The following outlines the standard experimental approaches that would be employed to

measure the key thermochemical properties of 7-Methyloct-3-yne-1,5-diol.

2.1. Enthalpy of Combustion and Formation

The standard enthalpy of formation in the condensed phase is typically determined from the

enthalpy of combustion, which is measured using bomb calorimetry. For an organic compound

like 7-Methyloct-3-yne-1,5-diol, the experimental workflow would be as follows:

Experimental Workflow: Determination of Enthalpy of Formation
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Caption: Workflow for determining the standard enthalpy of formation.

To obtain the gas-phase enthalpy of formation, the enthalpy of vaporization or sublimation

would need to be measured, typically using Calvet microcalorimetry.[2]

2.2. Heat Capacity and Entropy

The heat capacity of a substance can be measured as a function of temperature using

techniques like differential scanning calorimetry (DSC) or adiabatic calorimetry. The standard

molar entropy is then determined by integrating the heat capacity divided by temperature from

absolute zero (0 K) to the standard temperature of 298.15 K.

Logical Relationship: From Heat Capacity to Entropy
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using Adiabatic Calorimetry

Extrapolate Cp to 0 K
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to 298.15 K

Obtain Standard Molar Entropy (S°)
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Caption: Process for calculating standard molar entropy from heat capacity.

Signaling Pathways and Biological Activity
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A search for biological activity or signaling pathways associated with 7-Methyloct-3-yne-1,5-
diol did not yield any specific results. For a novel compound, its biological effects would first

need to be determined through in vitro and in vivo screening assays. Should any activity be

identified, further studies would be required to elucidate the mechanism of action and the

signaling pathways involved.

Conclusion
There is currently a lack of publicly available experimental thermochemical data for 7-
Methyloct-3-yne-1,5-diol. The determination of these properties would require dedicated

experimental studies employing techniques such as bomb calorimetry, Calvet microcalorimetry,

and adiabatic calorimetry. For drug development professionals, understanding these

thermodynamic properties is crucial for predicting compound stability, solubility, and reactivity. It

is recommended that these values be determined experimentally or, as a preliminary step,

estimated using computational chemistry methods to support further research and

development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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